1-(4-Ethoxyphenyl)-3-((5-(thiophen-2-yl)furan-2-yl)methyl)urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[(5-thiophen-2-ylfuran-2-yl)methyl]urea
• InChI: InChI=1S/C18H18N2O3S/c1-2-22-14-7-5-13(6-8-14)20-18(21)19-12-15-9-10-16(23-15)17-4-3-11-24-17/h3-11H,2,12H2,1H3,(H2,19,20,21)
• InChI Key: DXFFDFKOAYUHND-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NCC2=CC=C(O2)C3=CC=CS3
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

1-(4-Ethoxyphenyl)-3-((5-(thiophen-2-yl)furan-2-yl)methyl)urea is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as EPU and has been studied extensively for its pharmacological properties.

Scientific Research Applications

Medicinal Chemistry Applications

• Urease Inhibitors for Medical Treatments : Research has highlighted the role of urea and its derivatives, including thiourea, in inhibiting urease activity. This is significant for treating infections caused by Helicobacter pylori in the gastric tract, as well as for addressing urinary tract infections caused by Proteus species and related bacteria. The design of urease inhibitors leverages the unique binding capabilities of urea derivatives to interfere with the enzyme's activity, showcasing a potential therapeutic application of related compounds (Kosikowska & Berlicki, 2011).

• Drug Design : The hydrogen bonding capabilities of ureas make them crucial in the interaction with biological targets, thus being incorporated in drugs exhibiting a wide range of bioactivities. This underscores the importance of urea in the modulation of selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules, highlighting its relevance in drug design and the potential for related compounds in this domain (Jagtap et al., 2017).

Environmental Chemistry and Materials Science

• Anion Binding and Sensing : Urea and thiourea derivatives are key players in anion receptor chemistry due to their ability to form hydrogen bonds with anions. This property is utilized in the design of anion sensors and materials for environmental monitoring, showcasing the broader applicability of urea derivatives in sensing and removal of pollutants (Blažek Bregović et al., 2015).

• Electrochemical Surface Finishing and Energy Storage : Room-temperature haloaluminate ionic liquids, which can incorporate urea derivatives, have been explored for their applications in electroplating and energy storage technologies. This research area highlights the versatility of urea-containing compounds in enhancing the performance and efficiency of electrochemical processes (Tsuda et al., 2017).